3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide

• IUPAC Name: 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide
• InChI: InChI=1S/C21H21N3O2/c1-14-8-10-16(11-9-14)19(23-15(2)25)13-20(26)24-18-7-3-5-17-6-4-12-22-21(17)18/h3-12,19H,13H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: XMBWFMHIBNITOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)NC2=CC=CC3=C2N=CC=C3)NC(=O)C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide, also known as QAP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. QAP belongs to the class of quinoline-based compounds, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. In cancer research, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has also been studied for its potential use in the treatment of Alzheimer's and Parkinson's diseases, as it has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively. In addition, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been studied for its antibacterial and antifungal activities.

Mechanism of Action

The mechanism of action of 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to have various biochemical and physiological effects. In cancer cells, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In addition, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, which are involved in the pathogenesis of Alzheimer's and Parkinson's diseases, respectively. 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has also been shown to have antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide in lab experiments is its broad range of potential therapeutic applications. 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to have activity against cancer cells, neurodegenerative disorders, and infectious diseases, making it a versatile compound for research. Another advantage of 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide is its relatively simple synthesis method, which makes it easily accessible for researchers.
However, there are also limitations to using 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide in lab experiments. One limitation is its potential toxicity, as 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has been shown to have cytotoxic effects on some cell lines. Another limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide. One direction is to further investigate its mechanism of action, which could lead to the development of more potent and specific compounds. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and neurodegenerative disorders. Additionally, further research is needed to understand the potential toxicity of 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide and its effects on different cell lines. Overall, 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide has shown promising potential for therapeutic applications, and further research is needed to fully explore its capabilities.

Synthesis Methods

The synthesis of 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide involves the reaction of 8-aminoquinoline with 4-methylacetophenone in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with propionic anhydride to form 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide. The overall synthesis of 3-acetamido-3-(4-methylphenyl)-N-quinolin-8-ylpropanamide is shown below: